tert-Butyl 2-methyl-3-{[2-(morpholin-4-yl)ethyl]amino}propanoate

• IUPAC Name: tert-butyl 2-methyl-3-(2-morpholin-4-ylethylamino)propanoate
• InChI: InChI=1S/C14H28N2O3/c1-12(13(17)19-14(2,3)4)11-15-5-6-16-7-9-18-10-8-16/h12,15H,5-11H2,1-4H3
• InChI Key: JUCJBTDPDNUPDG-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCCN1CCOCC1)C(=O)OC(C)(C)C
• Molecular Formula: C14H28N2O3
• Molecular Weight: 272.38 g/mol

Description

“tert-Butyl 2-methyl-3-{[2-(morpholin-4-yl)ethyl]amino}propanoate” is a chemical compound with the molecular formula C14H28N2O3. It is also known by other names such as "Propanoic acid, 2-methyl-3-[[2-(4-morpholinyl)ethyl]amino]-, 1,1-dimethylethyl ester".

Molecular Structure Analysis

The molecular structure of “this compound” consists of 14 carbon atoms, 28 hydrogen atoms, 2 nitrogen atoms, and 3 oxygen atoms. The compound has a molecular weight of 272.38.

Physical And Chemical Properties Analysis

The compound has a density of 1.0±0.1 g/cm3, a boiling point of 378.6±37.0 °C at 760 mmHg, and a flash point of 182.8±26.5 °C. It has 5 hydrogen bond acceptors, 1 hydrogen bond donor, and 9 freely rotating bonds. The compound has a polar surface area of 51 Å2 and a molar volume of 287.4±3.0 cm3.

Scientific Research Applications

Asymmetric Synthesis

• tert-Butyl 2-methyl-3-{[2-(morpholin-4-yl)ethyl]amino}propanoate plays a role in the asymmetric synthesis of alpha-amino acids and related compounds, which are crucial for the development of pharmaceuticals and fine chemicals (Williams et al., 2003).

Chemoenzymatic Synthesis

• This compound has been used in the chemoenzymatic synthesis of S-enantiomers of systemic fungicides, demonstrating its utility in the agricultural sector for the development of more effective and potentially safer agrochemicals (Majerić et al., 1995).

Organometallic Chemistry

• It is also involved in the synthesis of organometallic compounds, specifically in creating carboxylic acid derivatives that have potential applications in medicinal chemistry (Patra et al., 2012).

Building Blocks for Drug Development

• The compound is used in the large-scale preparation of chiral building blocks for renin inhibitors, highlighting its significance in the development of cardiovascular drugs (Doswald et al., 1994).

Synthesis of Neuroexcitants

• It contributes to the enantioselective synthesis of neuroexcitants, which are compounds that can affect neuronal activity and are important in the study of neurological functions and disorders (Pajouhesh et al., 2000).

Corrosion Protection

• There is research into its use in the synthesis of organic compounds for corrosion protection, particularly in industrial applications for the protection of metals (Faydy et al., 2019).